Cas no 87489-84-7 (4-(1H-indol-2-yl)butan-2-one)

4-(1H-indol-2-yl)butan-2-one structure
4-(1H-indol-2-yl)butan-2-one structure
Product Name:4-(1H-indol-2-yl)butan-2-one
CAS No:87489-84-7
MF:C12H13NO
MW:187.237723112106
CID:1120123
PubChem ID:10954278
Update Time:2024-03-06

4-(1H-indol-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-indol-2-yl)-2-Butanone
    • 4-(1H-indol-2-yl)butan-2-one
    • 2-Butanone, 4-(1H-indol-2-yl)-
    • Inchi: 1S/C12H13NO/c1-9(14)6-7-11-8-10-4-2-3-5-12(10)13-11/h2-5,8,13H,6-7H2,1H3
    • InChI Key: WOJXLZFPWUMTLN-UHFFFAOYSA-N
    • SMILES: CC(=O)CCC1=CC2=C(N1)C=CC=C2

Experimental Properties

  • Density: 1.136±0.06 g/cm3(Predicted)
  • Melting Point: 120 °C
  • Boiling Point: 356.1±17.0 °C(Predicted)
  • pka: 17.27±0.30(Predicted)

4-(1H-indol-2-yl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$809.0 2023-09-19
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$1500.0 2023-06-01
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Enamine
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$6450.0 2023-06-01
Enamine
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